Cas no 898405-52-2 (2-(4-tert-butylphenoxy)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)acetamide)

• Product Name: 2-(4-tert-butylphenoxy)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)acetamide
• CAS No: 898405-52-2
• MF: C₂₀H₃₁NO₄S
• MW: 381.529444932938
• CID: 6450175
• Update Time: 2025-06-03

2-(4-tert-butylphenoxy)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-tert-butylphenoxy)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)acetamide
• 2-(4-tert-butylphenoxy)-N-(1,1-dioxothiolan-3-yl)-N-(2-methylpropyl)acetamide

• Inchi： 1S/C20H31NO4S/c1-15(2)12-21(17-10-11-26(23,24)14-17)19(22)13-25-18-8-6-16(7-9-18)20(3,4)5/h6-9,15,17H,10-14H2,1-5H3
• InChI Key： WJNKJUZSWUGTCJ-UHFFFAOYSA-N
• SMILES： C(N(C1CCS(=O)(=O)C1)CC(C)C)(=O)COC1=CC=C(C(C)(C)C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(4-tert-butylphenoxy)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)acetamide

Compound CAS No. 898405-52-2: 2-(4-Tert-butylphenoxy)-N-(1,1-dioxo-1λ6-thiolan-3-yl)-N-(2-methylpropyl)acetamide

The compound with CAS No. 898405-52-2, named 2-(4-Tert-butylphenoxy)-N-(1,1-dioxo-1λ6-thiolan-3-yl)-N-(2-methylpropyl)acetamide, is a complex organic molecule with a diverse range of potential applications in various fields. This compound is characterized by its unique structure, which includes a phenoxy group, a thiolane ring, and an acetamide functional group. The combination of these structural elements contributes to its distinctive chemical properties and reactivity.

Recent studies have highlighted the potential of this compound in the field of drug development. Researchers have explored its ability to act as a precursor for bioactive molecules, particularly in the synthesis of compounds with anti-inflammatory and antioxidant properties. The presence of the tert-butyl group on the phenoxy moiety enhances the molecule's stability and lipophilicity, making it an attractive candidate for drug delivery systems.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its thiolane ring structure provides it with unique mechanical properties, which could be exploited in the development of advanced polymers and composites. Recent experiments have demonstrated that derivatives of this compound can exhibit enhanced thermal stability and mechanical strength when incorporated into polymer matrices.

The synthesis of 2-(4-Tert-butylphenoxy)-N-(1,1-dioxo-1λ6-thiolan-3-yl)-N-(2-methylpropyl)acetamide involves a multi-step process that combines nucleophilic substitution and acylation reactions. The use of environmentally friendly solvents and catalysts has been emphasized in recent research to ensure sustainable production methods. This approach not only reduces the environmental impact but also aligns with current trends toward green chemistry.

Moreover, this compound has been investigated for its role in agricultural applications. Studies have shown that it can serve as a precursor for biopesticides and plant growth regulators. Its ability to interact with specific receptors in plants makes it a potential candidate for developing eco-friendly agricultural solutions.

Despite its numerous potential applications, further research is required to fully understand the biological and environmental impacts of this compound. Ongoing studies are focusing on its toxicity profile, biodegradability, and long-term effects on ecosystems. These investigations are crucial for ensuring the safe and responsible use of this compound in various industries.

In conclusion, CAS No. 898405-52-2 represents a versatile compound with significant potential across multiple domains. Its unique structure and chemical properties make it a valuable tool for researchers and industry professionals alike. As advancements in synthetic methodologies and application studies continue to emerge, this compound is poised to play an increasingly important role in the development of innovative solutions across science and technology.